Cas no 681255-87-8 (2,1-Benzisoxazole-3-carboxylic acid, 5-fluoro-, methyl ester)

• Product Name: 2,1-Benzisoxazole-3-carboxylic acid, 5-fluoro-, methyl ester
• CAS No: 681255-87-8
• MF: C₉H₆FNO₃
• MW: 195.147245883942
• CID: 4141367
• PubChem ID: 85963694
• Update Time: 2025-04-24

2,1-Benzisoxazole-3-carboxylic acid, 5-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisoxazole-3-carboxylic acid, 5-fluoro-, methyl ester
• SY364397
• methyl 5-fluorobenzo[c]isoxazole-3-carboxylate
• 681255-87-8

• Inchi： 1S/C9H6FNO3/c1-13-9(12)8-6-4-5(10)2-3-7(6)11-14-8/h2-4H,1H3
• InChI Key： VIUSWNJRSWCZSZ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=C(F)C=C2)=C(C(OC)=O)O1

Computed Properties

• Exact Mass: 195.03317122Da
• Monoisotopic Mass: 195.03317122Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.3Ų